Cas no 439108-81-3 (1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile)

• Product Name: 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile
• CAS No: 439108-81-3
• MF: C₈H₅N₃S
• MW: 175.210399389267
• MDL: MFCD03012931
• CID: 1083962
• PubChem ID: 1477841
• Update Time: 2025-05-19

1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile
• 1-(1,3-Thiazol-2-yl)-1H-pyrrole-2-carbonitrile
• AC1LRUUM
• Bionet2_001334
• CTK7C8891
• MolPort-001-758-455
• thiazolylpyrrolecarbonitrile
• 1-(1,3-thiazol-2-yl)pyrrole-2-carbonitrile
• AKOS005070488
• 4T-0600
• BDBM63620
• cid_1477841
• CS-0332242
• 439108-81-3
• J-503678
• MFCD03012931
• HMS1367M14
• HMS2711D12
• 1-thiazol-2-ylpyrrole-2-carbonitrile
• DTXSID90363131
• 1-(2-thiazolyl)-2-pyrrolecarbonitrile
• MLS000763982
• SB62572
• CHEMBL1569581
• SMR000336139

• MDL： MFCD03012931
• Inchi： 1S/C8H5N3S/c9-6-7-2-1-4-11(7)8-10-3-5-12-8/h1-5H
• InChI Key： VPAIWWAIPXYULB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C=CC=C1C#N

Computed Properties

• Exact Mass: 175.02041835g/mol
• Monoisotopic Mass: 175.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Melting Point: 58-59°C

1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile

1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile (CAS No. 439108-81-3): A Versatile Heterocyclic Compound with Emerging Applications

1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile (CAS No. 439108-81-3) is a unique heterocyclic compound that has gained significant attention in recent years due to its intriguing molecular structure and potential applications in various fields. This nitrile-functionalized pyrrole-thiazole hybrid represents an important building block in medicinal chemistry and materials science. The compound features a pyrrole ring connected to a thiazole moiety through a carbon-nitrogen bond, with an additional cyano group at the 2-position of the pyrrole ring, creating a versatile molecular platform for further chemical modifications.

The growing interest in 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile derivatives stems from their remarkable biological activities and photophysical properties. Researchers have been particularly focused on exploring its potential as a pharmacophore in drug discovery, especially in the development of novel antimicrobial agents and kinase inhibitors. The compound's molecular architecture allows for efficient interactions with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies in medicinal chemistry.

Recent studies have highlighted the compound's potential in organic electronic materials. The π-conjugated system of 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile demonstrates interesting electronic properties that could be exploited in organic light-emitting diodes (OLEDs) and organic photovoltaic cells. The presence of both electron-donating (pyrrole) and electron-withdrawing (thiazole and nitrile) groups creates a push-pull system that may lead to interesting charge transport characteristics.

Synthetic approaches to 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile typically involve multi-step procedures starting from readily available precursors. One common route involves the condensation reaction between 2-aminothiazole derivatives and appropriately substituted pyrrole compounds, followed by cyanation at the 2-position. Recent advances in green chemistry have led to the development of more sustainable synthetic protocols, including catalyst-free reactions and microwave-assisted synthesis, which improve yields while reducing environmental impact.

The compound's structure-property relationships have been extensively studied using various spectroscopic techniques. Nuclear magnetic resonance (NMR) studies reveal characteristic signals for the pyrrole and thiazole protons, while Fourier-transform infrared spectroscopy (FTIR) clearly shows the distinctive absorption of the nitrile group. These analytical methods are crucial for quality control and characterization of 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile and its derivatives.

In the pharmaceutical sector, researchers are investigating 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile as a potential lead compound for various therapeutic applications. Its structural features make it particularly interesting for targeting protein-protein interactions and allosteric binding sites, which are challenging targets in drug discovery. Recent patent literature suggests growing commercial interest in this compound class, with several pharmaceutical companies exploring its potential in personalized medicine approaches.

The material science applications of 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile are equally promising. Its ability to form coordination complexes with various metal ions opens possibilities for developing novel catalysts and sensors. Additionally, the compound's luminescent properties are being explored for bioimaging applications and molecular probes, particularly in the context of cellular imaging and diagnostic tools.

From a commercial perspective, the market for 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile is expected to grow steadily, driven by increasing research activities in both academia and industry. The compound is currently available from several specialty chemical suppliers, with purity grades ranging from research quantities to bulk orders. Pricing trends indicate moderate costs compared to similar heterocyclic building blocks, making it accessible for various research applications.

Quality control and storage recommendations for 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile follow standard protocols for nitrile-containing compounds. It should be stored in a cool, dry place, protected from light and moisture. Analytical data sheets typically include information on HPLC purity, melting point, and solubility characteristics, which are important parameters for research applications.

Future research directions for 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile include exploring its potential in combinatorial chemistry libraries and developing more efficient synthetic routes. There is also growing interest in its application in supramolecular chemistry and as a building block for metal-organic frameworks (MOFs). As the understanding of its properties deepens, new applications are likely to emerge in fields such as agrochemicals and functional materials.

For researchers working with 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile, it's important to note that while the compound itself is not classified as hazardous, standard laboratory safety precautions should always be followed when handling any chemical substance. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended during experimental work.

The scientific literature contains numerous references to 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile and its derivatives, reflecting the compound's growing importance in chemical research. Key publications can be found in journals specializing in heterocyclic chemistry, medicinal chemistry, and materials science, providing valuable insights into its synthesis, properties, and applications.

In conclusion, 1-(Thiazol-2-yl)-1H-pyrrole-2-carbonitrile (CAS No. 439108-81-3) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique structural features and adaptable chemistry make it a valuable compound for researchers across multiple disciplines. As scientific understanding of this molecule continues to grow, we can expect to see new and innovative applications emerging in both life sciences and materials technology.